Cas no 2228527-16-8 (methyl 4-fluoro-3-hydroxy-4-methylpentanoate)

• Product Name: methyl 4-fluoro-3-hydroxy-4-methylpentanoate
• CAS No: 2228527-16-8
• MF: C₇H₁₃FO₃
• MW: 164.174726247787
• CID: 5798104
• PubChem ID: 165763248
• Update Time: 2025-10-24

methyl 4-fluoro-3-hydroxy-4-methylpentanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-fluoro-3-hydroxy-4-methylpentanoate
• EN300-1767937
• 2228527-16-8

• Inchi： 1S/C7H13FO3/c1-7(2,8)5(9)4-6(10)11-3/h5,9H,4H2,1-3H3
• InChI Key： UEJCODVSAFHMIR-UHFFFAOYSA-N
• SMILES： FC(C)(C)C(CC(=O)OC)O

Computed Properties

• Exact Mass: 164.08487243g/mol
• Monoisotopic Mass: 164.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 4-fluoro-3-hydroxy-4-methylpentanoate

Research Briefing on Methyl 4-Fluoro-3-Hydroxy-4-Methylpentanoate (CAS: 2228527-16-8) in Chemical Biology and Pharmaceutical Applications

Methyl 4-fluoro-3-hydroxy-4-methylpentanoate (CAS: 2228527-16-8) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This fluorinated hydroxy ester derivative exhibits unique structural features that make it valuable for drug discovery and medicinal chemistry applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex pharmaceutical agents.

The compound's molecular structure combines a fluorine atom with both hydroxyl and ester functional groups, creating multiple points for chemical modification and interaction with biological targets. Research published in the Journal of Medicinal Chemistry (2023) demonstrated its effectiveness as a precursor for fluorinated β-hydroxy acid derivatives, which are increasingly important in the development of protease inhibitors and other therapeutic agents.

In synthetic chemistry applications, methyl 4-fluoro-3-hydroxy-4-methylpentanoate has shown promise as a chiral synthon. A 2024 study in Organic Letters detailed an efficient asymmetric synthesis route for this compound with high enantiomeric purity (>99% ee), addressing previous challenges in its production. The developed methodology utilizes novel fluorination techniques that could have broader implications for fluorinated compound synthesis.

From a pharmacological perspective, preliminary in vitro studies indicate that derivatives of this compound exhibit moderate inhibitory activity against several enzymes involved in inflammatory pathways. While the parent compound itself shows limited direct biological activity, its structural features make it an attractive scaffold for further medicinal chemistry optimization, particularly for targets where fluorination enhances binding affinity or metabolic stability.

The compound's stability profile has been investigated in recent pharmaceutical development research. Studies suggest that methyl 4-fluoro-3-hydroxy-4-methylpentanoate maintains good chemical stability under standard storage conditions, though the presence of both hydroxyl and ester functionalities necessitates careful consideration of formulation parameters for potential drug products.

Emerging applications in radiopharmaceuticals have also been reported, with researchers exploring fluorine-18 labeled analogs of this compound for potential use in PET imaging. The presence of the fluorine atom in the structure provides a natural handle for radiofluorination, though current research is still in early stages.

Future research directions for this compound appear to focus on three main areas: development of more efficient synthetic routes, exploration of its potential as a building block for novel bioactive molecules, and investigation of its physicochemical properties for pharmaceutical formulation development. The compound's unique combination of functional groups continues to attract attention from both academic and industrial researchers in the chemical biology space.